2-((6-ethylthieno[2,3-d]pyrimidin-4-yl)amino)-3-(1H-indol-3-yl)propanoic acid

• IUPAC Name: 2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-3-(1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C19H18N4O2S/c1-2-12-8-14-17(21-10-22-18(14)26-12)23-16(19(24)25)7-11-9-20-15-6-4-3-5-13(11)15/h3-6,8-10,16,20H,2,7H2,1H3,(H,24,25)(H,21,22,23)
• InChI Key: IHQWTPNYEXSLAE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NC(CC3=CNC4=CC=CC=C43)C(=O)O
• Molecular Formula: C19H18N4O2S
• Molecular Weight: 366.4 g/mol

Description

2-((6-ethylthieno[2,3-d]pyrimidin-4-yl)amino)-3-(1H-indol-3-yl)propanoic acid, commonly known as ETPTP, is a chemical compound that has been widely studied for its potential use in scientific research. It is a synthetic molecule that was first developed in the 1990s and has since been used in various studies to investigate its mechanism of action and potential applications.

Scientific Research Applications

Synthesis and Antimicrobial Activities

• Antimicrobial Agents : A study described the synthesis of pyrimidinones and oxazinones derivatives as antimicrobial agents. These compounds exhibited good antibacterial and antifungal activities comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Chemical Synthesis Techniques

• One-step Synthesis : Research demonstrated a one-step synthesis technique for pyrido[2,3-d]pyrimidines, showcasing the versatility in synthesizing complex heterocyclic compounds, which are valuable in various scientific studies (Harutyunyan et al., 2015).

Antitumor Potential and Enzyme Inhibition

• Antitumor Agents and Enzyme Inhibition : Another important study highlighted the synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual inhibitors of thymidylate synthase and dihydrofolate reductase. These compounds showed potential as antitumor agents, with specific analogues demonstrating significant potency against tumor cells in culture (Gangjee et al., 2009).

Pharmacological Screening

• Analgesic, Anti-inflammatory, and Anticonvulsant Activities : Synthesis of 3-substituted thieno[2,3-d]pyrimidin-4(3H)-one-2-mercaptoacetic acids and their ethyl esters for pharmacological screening identified compounds with analgesic, anti-inflammatory, and anticonvulsant activities. Some compounds also showed significant antimicrobial activity (Devani et al., 1976).

Antioxidant Properties

• Antioxidants : A study focused on the design, synthesis, and biological evaluation of novel 1H-3-indolyl derivatives as significant antioxidants. The research aimed at investigating these derivatives for their potential activities as inhibitors against specific oxidative stress markers, showing promising antioxidant capacities (Aziz et al., 2021).